Cas no 1266615-56-8 (2,6-Dichloroindophenol, sodium salt hydrate, 98+%)

• Product Name: 2,6-Dichloroindophenol, sodium salt hydrate, 98+%
• CAS No: 1266615-56-8
• Molecular Formula: C₁₂H₁₀Cl₂NNaO₄
• Molecular Weight: 326.107872486115
• MDL: MFCD00150014
• CID: 2602140
• PubChem ID: 57654075

2,6-Dichloroindophenol, sodium salt hydrate, 98+% Properties

Names and Identifiers

• 2,6-Dichloroindophenol, sodium salt hydrate
• DCIP
• DPIP
• 2,6-Dichloroindophenol sodium salt dihydrate
• Sodium 4-((3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)amino)phenolate dihydrate
• 2,6-dichloro-4-[(4-hydroxyphenyl)azamethylene]cyclohexa-2,5-dien-1-one, oxamet hane, oxamethane, sodium salt
• C12H6Cl2NO2.Na.2H2O
• SBB057530
• 4935AH
• ST51005793
• 2,6-dichlorophenol-indophenol sodium salt dihydrate
• sodium;4-[(
• 2,6-Dichloroindophenol, sodium salt hydrate, 98+%
• AKOS024387379
• SODIUM 4-[(3,5-DICHLORO-4-OXOCYCLOHEXA-2,5-DIEN-1-YLIDENE)AMINO]BENZENOLATE HYDRATE
• 2,6-Dichloroindophenol sodium salt hydrate, 98%
• 2,6-Dichloroindophenol sodium salt hydrate
• 2,6-Dichloroindophenol sodium salt hydrate, suitable for vitamin C determination, BioReagent
• CHEMBL1480247
• 2,6-Dichloroindophenol sodium salt hydrate, SAJ special grade, >=75% anhydrous basis
• NCGC00166407-01
• 283164-79-4
• DCIP hydrate sodium
• sodium;4-[(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)amino]phenolate;hydrate
• Sodium4-((3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)amino)phenolatehydrate
• D83830
• XHSOLXWCGCVQHE-UHFFFAOYSA-M
• Sodium 4-((3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)amino)phenolate hydrate
• SCHEMBL4107444
• 1266615-56-8
• SY273751
• MFCD00150014
• 2,6-Dichlorophenolindophenol sodium salt xhydrate
• Sodium 2,6-dichloroindophenolate hydrate, ACS reagent

• MDL： MFCD00150014
• InChIKey： WZHXLAHEFATELD-UHFFFAOYSA-M
• Inchi： 1S/C12H7Cl2NO2.Na.2H2O/c13-10-5-8(6-11(14)12(10)17)15-7-1-3-9(16)4-2-7;;;/h1-6,16H;;2*1H2/q;+1;;/p-1
• SMILES： ClC1C(C(=C/C(/C=1)=N/C1C=CC(=CC=1)[O-])Cl)=O.[Na+].O.O

Computed Properties

• Exact Mass: 306.9778928g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 306.9778928g/mol
• Heavy Atom Count: 20
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 54.5

Experimental Properties

• Melting Point: 277 °C (dec.)(lit.)
• Solubility: H2O: soluble10mg/mL, clear, blue to very deep blue

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quinonimines P-quinonimines